Cas no 2248408-76-4 (1,3-Dioxoisoindolin-2-yl 3-phenoxypropanoate)

• Product Name: 1,3-Dioxoisoindolin-2-yl 3-phenoxypropanoate
• CAS No: 2248408-76-4
• MF: C₁₇H₁₃NO₅
• MW: 311.288824796677
• CID: 6196447
• PubChem ID: 165978154
• Update Time: 2025-07-18

1,3-Dioxoisoindolin-2-yl 3-phenoxypropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6515062
• 2248408-76-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-phenoxypropanoate
• 1,3-dioxoisoindolin-2-yl 3-phenoxypropanoate
• 1,3-Dioxoisoindolin-2-yl 3-phenoxypropanoate

• Inchi： 1S/C17H13NO5/c19-15(10-11-22-12-6-2-1-3-7-12)23-18-16(20)13-8-4-5-9-14(13)17(18)21/h1-9H,10-11H2
• InChI Key： NHESBKZBXLZZHQ-UHFFFAOYSA-N
• SMILES： O(C(CCOC1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 311.07937252g/mol
• Monoisotopic Mass: 311.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-Dioxoisoindolin-2-yl 3-phenoxypropanoate

Introduction to 1,3-Dioxoisoindolin-2-yl 3-Phenoxypropanoate (CAS No. 2248408-76-4)

1,3-Dioxoisoindolin-2-yl 3-phenoxypropanoate (CAS No. 2248408-76-4) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of phenoxypropanoates, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 1,3-Dioxoisoindolin-2-yl 3-phenoxypropanoate consists of a phenoxypropanoate moiety linked to a 1,3-dioxoisoindoline ring. The presence of these functional groups imparts specific chemical and physical properties to the compound, making it an interesting candidate for various research and development activities. The CAS No. 2248408-76-4 designation uniquely identifies this compound in chemical databases and literature, facilitating its study and application.

In recent years, there has been a growing interest in the biological activities of phenoxypropanoates, particularly their potential as therapeutic agents. Research has shown that compounds with similar structures exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain phenoxypropanoates demonstrated significant inhibitory effects on cancer cell proliferation by targeting specific signaling pathways.

The 1,3-dioxoisoindoline ring is another key feature of this compound. This heterocyclic ring system is known for its stability and reactivity, making it a valuable scaffold in the design of bioactive molecules. The dioxo group enhances the compound's ability to form hydrogen bonds, which can be crucial for interactions with biological targets such as enzymes and receptors. Additionally, the isoindoline ring can undergo various chemical modifications to fine-tune the compound's properties for specific applications.

The synthesis of 1,3-Dioxoisoindolin-2-yl 3-phenoxypropanoate typically involves multi-step reactions starting from readily available precursors. One common approach involves the condensation of phenoxypropionic acid with an appropriate isocyanate or isothiocyanate derivative to form the desired product. The reaction conditions and choice of reagents can significantly influence the yield and purity of the final compound. Recent advancements in green chemistry have also led to more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

In terms of its applications, 1,3-Dioxoisoindolin-2-yl 3-phenoxypropanoate has shown promise in several areas. In pharmaceutical research, it has been evaluated for its potential as a lead compound in drug discovery programs targeting various diseases. Its ability to modulate specific biological pathways makes it a valuable tool for understanding disease mechanisms and developing new therapeutic strategies. Additionally, the compound's structural features make it suitable for use in high-throughput screening assays to identify novel bioactive molecules.

Beyond pharmaceuticals, 1,3-Dioxoisoindolin-2-yl 3-phenoxypropanoate has potential applications in materials science. The presence of both hydrophobic and hydrophilic moieties in its structure allows it to form self-assembled structures in solution or on surfaces. This property can be exploited for the development of functional materials with applications in areas such as drug delivery systems, sensors, and coatings.

In conclusion, 1,3-Dioxoisoindolin-2-yl 3-phenoxypropanoate (CAS No. 2248408-76-4) is a versatile compound with a unique molecular structure that offers significant potential for various applications in chemistry and biology. Ongoing research continues to uncover new insights into its properties and biological activities, making it an exciting area of study for scientists and researchers worldwide.